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Compound of Interest

Compound Name: Adam CA

Cat. No.: B1666595 Get Quote

This guide provides a detailed comparison of the CaAdam optimizer with standard Adam and

other state-of-the-art optimization algorithms. The information is targeted towards researchers,

scientists, and drug development professionals who utilize machine learning models and seek

to optimize their training performance.

Data Presentation
The following tables summarize the quantitative performance of CaAdam against other

optimizers across various datasets and model architectures.

Table 1: Classification Accuracy Comparison
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Optimizer CIFAR-10 Accuracy (%)
Fashion-MNIST Accuracy
(%)

Adam 79.8 92.3

CaAdam (Multiplicative

Scaling)
83.1 (± 0.5) -

CaAdam (Depth-based

Scaling)
- 92.6

AdamW Data Not Available Data Not Available

Adamax Data Not Available Data Not Available

Nadam Data Not Available Data Not Available

Note: CaAdam with multiplicative scaling showed a statistically significant improvement of

4.09% on CIFAR-10 (p < 0.001), while depth-based scaling on Fashion-MNIST showed a

0.39% improvement (p < 0.001).[1]

Table 2: Regression Performance on California Housing Dataset (RMSE)

MLP Architecture Adam RMSE
CaAdam
(Multiplicative
Scaling) RMSE

Improvement (%)

0.459 (± 0.003) 0.446 (± 0.003) 2.87

Note: The Root Mean Square Error (RMSE) is reported. A lower RMSE indicates better

performance.[1]

Table 3: Convergence Characteristics

Task Optimizer
Convergence Speed
Improvement

Regression
CaAdam (Multiplicative

Scaling)
Up to 34.6% fewer epochs
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Note: CaAdam demonstrated faster convergence compared to the baseline Adam optimizer

without compromising final model performance.[1]

Experimental Protocols
The comparative analysis of CaAdam and other optimizers was conducted using the following

experimental setup.[1]

Datasets:

Classification:

CIFAR-10 & CIFAR-100: 60,000 color images (32x32 resolution) categorized into 10 and

100 classes, respectively. The split was 50,000 for training and 10,000 for testing.[1]

Fashion-MNIST: A dataset of Zalando's article images, consisting of a training set of

60,000 examples and a test set of 10,000 examples. Each example is a 28x28 grayscale

image, associated with a label from 10 classes.

Regression:

California Housing: Contains 20,640 samples with 8 numerical features, where the target

variable is the median house value.[1]

Models:

Various Multi-Layer Perceptron (MLP) architectures were used for the regression tasks. For

instance, one of the architectures was.[1]

Training Protocol:

Optimizers Compared: Standard Adam, AdamW, Adamax, Nadam, and CaAdam (with

additive, multiplicative, and depth-based scaling).[1]

Initialization: All optimizers were initialized with a learning rate of 0.001.[1]

Batch Size: 64.[1]
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Epochs: Maximum of 1,000, with early stopping implemented.[1]

Loss Functions:

Sparse categorical cross-entropy for classification tasks.[1]

Mean Squared Error (MSE) for regression tasks.[1]

Statistical Analysis: Each experiment was repeated 30 times to ensure statistical robustness.

Independent t-tests were used to compare each optimizer variant against the Adam baseline,

with significance thresholds of p < 0.05, p < 0.01, and p < 0.001.[1]

Visualizations
Experimental Workflow

The diagram below illustrates the general workflow for the comparative analysis of the different

optimizers.
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Standard Adam Optimizer

CaAdam Enhancement

Outcome

Global Uniform Learning Rate

Connection-Aware Scaling Strategies
(Additive, Multiplicative, Depth-based)

 addresses weakness of 

Improved Performance and Faster Convergence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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